Cas no 872613-33-7 (3-(2-chloro-6-fluorobenzamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-chloro-6-fluorobenzamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• CAS No: 872613-33-7
• MF: C₂₄H₁₆ClFN₂O₅
• MW: 466.845648765564
• CID: 6153703
• PubChem ID: 16818338
• Update Time: 2025-06-30

3-(2-chloro-6-fluorobenzamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorobenzamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• 3-(2-chloro-6-fluorobenzamido)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)benzofuran-2-carboxamide
• AB00677432-01
• AKOS024617468
• 3-[(2-chloro-6-fluorobenzoyl)amino]-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide
• 872613-33-7
• F1883-1584

• Inchi： 1S/C24H16ClFN2O5/c25-15-5-3-6-16(26)20(15)23(29)28-21-14-4-1-2-7-17(14)33-22(21)24(30)27-13-8-9-18-19(12-13)32-11-10-31-18/h1-9,12H,10-11H2,(H,27,30)(H,28,29)
• InChI Key： CAEQUHDKRNKRGQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1=C(C(NC2C=CC3=C(C=2)OCCO3)=O)OC2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 466.0731775g/mol
• Monoisotopic Mass: 466.0731775g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-(2-chloro-6-fluorobenzamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide

3-(2-Chloro-6-Fluorobenzamido)-N-(2,3-Dihydro-1,4-Benzodioxin-6-Yl)-1-Benzofuran-2-Carboxamide: A Comprehensive Overview

The compound 3-(2-chloro-6-fluorobenzamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide, identified by the CAS number 872613-33-7, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in various therapeutic areas, making it a subject of intense research interest.

The molecular structure of this compound is characterized by the presence of a benzofuran core, which is a fused bicyclic system consisting of a benzene ring and a furan ring. This structure is further substituted with a benzamido group at the 3-position and an N-(2,3-dihydro-1,4-benzodioxin-6-yl) group at the nitrogen atom of the carboxamide moiety. The presence of halogen atoms (chlorine and fluorine) in the benzene rings introduces additional electronic effects, which can influence the compound's reactivity and bioavailability.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions involving coupling reactions and cyclization processes. The synthesis typically involves the use of coupling agents such as HATU or EDCI to facilitate the formation of amide bonds between the benzamido group and the benzofuran core. The dihydrobenzodioxin moiety is introduced via nucleophilic substitution or coupling reactions, depending on the specific synthetic pathway employed.

The pharmacological properties of this compound have been extensively studied in vitro and in vivo models. Research has demonstrated that it exhibits potent activity against various disease targets, including cancer and inflammatory disorders. For instance, studies have shown that this compound can inhibit key enzymes involved in inflammation pathways, making it a potential candidate for anti-inflammatory therapies.

In addition to its pharmacological activity, this compound has also been investigated for its potential as a drug delivery agent. The presence of the dihydrobenzodioxin group enhances solubility and stability in physiological conditions, which are critical factors for drug delivery applications. Recent research has explored its use as a carrier for targeted drug delivery systems, where it can encapsulate therapeutic agents and deliver them to specific tissues or cells.

The structural versatility of this compound also makes it an ideal candidate for further chemical modifications. Researchers have explored substituent variations on both the benzofuran core and the benzamido group to optimize its pharmacokinetic properties. These modifications have led to derivatives with improved bioavailability and reduced toxicity profiles.

In terms of safety assessment, preliminary toxicological studies indicate that this compound exhibits low toxicity at therapeutic doses. However, further long-term studies are required to fully evaluate its safety profile for clinical applications.

In conclusion, 3-(2-chloro-6-fluorobenzamido)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)-1-benzofuran-2-carboxamide represents a promising molecule with diverse applications in medicinal chemistry. Its unique structure, coupled with its potent pharmacological activity and favorable pharmacokinetic properties, positions it as a valuable asset in drug discovery efforts.